Cas no 104600-89-7 (Leucokinin I)

Leucokinin I is a neuropeptide belonging to the leucokinin family, primarily identified in insects. It plays a critical role in regulating physiological processes such as diuresis, feeding behavior, and ion transport. Structurally, it consists of a conserved C-terminal pentapeptide sequence (Phe-X-X-Trp-Gly-NH2), which is essential for its biological activity. Leucokinin I is widely used in research to study insect neuroendocrinology, receptor interactions, and the modulation of fluid homeostasis. Its high specificity and potency make it a valuable tool for investigating peptide signaling pathways in invertebrates. The peptide is typically synthesized to ensure purity and consistency, facilitating reproducible experimental results in both in vitro and in vivo studies.

Leucokinin I structure

Product Name:Leucokinin I

CAS No:104600-89-7

MF:C₄₁H₅₃N₁₁O₁₂

MW:891.926028966904

CID:156308

Update Time:2025-10-12

Leucokinin I Chemical and Physical Properties

Names and Identifiers

- Glycinamide,L-a-aspartyl-L-prolyl-L-alanyl-L-phenylalanyl-L-asparaginyl-L-seryl-L-tryptophyl-
- Leucokinin I
- H-Asp-Pro-Ala-Phe-Asn-Ser-Trp-Gly-NH2
- L-alpha-aspartyl-L-prolyl-L-alanyl-L-phenylalanyl-L-asparaginyl-L-seryl-L-tryptophylglycinamide
- L-alpha-Aspartyl-L-prolyl-L-alanyl-L-phenylalanyl-L-asparaginyl-L-seryl-L-tryptophyl-glycinamide
- Leukokinin I
- Inchi： 1S/C41H53N11O12/c1-21(47-40(63)31-12-7-13-52(31)41(64)25(42)16-34(56)57)35(58)48-27(14-22-8-3-2-4-9-22)37(60)50-29(17-32(43)54)38(61)51-30(20-53)39(62)49-28(36(59)46-19-33(44)55)15-23-18-45-26-11-6-5-10-24(23)26/h2-6,8-11,18,21,25,27-31,45,53H,7,12-17,19-20,42H2,1H3,(H2,43,54)(H2,44,55)(H,46,59)(H,47,63)(H,48,58)(H,49,62)(H,50,60)(H,51,61)(H,56,57)/t21-,25-,27-,28-,29-,30-,31-/m0/s1
- InChI Key： ADMFWPBDASJZNU-SKHNUPMMSA-N
- SMILES： O=C([C@@H]1CCCN1C([C@H](CC(=O)O)N)=O)N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(NCC(N)=O)=O)CC1=CNC2C=CC=CC1=2)=O)=O)CC(N)=O)=O)CC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 891.38800
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 23
Heavy Atom Count: 64
Rotatable Bond Count: 30

Experimental Properties

Density: 1.420±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (2.3 g/l) (25 º C),
PSA: 380.43000
LogP: 0.04340

Leucokinin I Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L13540-1mg	Leucokinin I-	104600-89-7		1mg	¥378.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L13540-2mg	Leucokinin I-	104600-89-7		2mg	¥628.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L13540-5mg	Leucokinin I-	104600-89-7		5mg	¥1078.0	2021-09-09
TRC	L246415-1mg	Leucokinin I	104600-89-7		1mg	$ 335.00	2022-06-04
TRC	L246415-2.5mg	Leucokinin I	104600-89-7		2.5mg	$ 535.00	2022-06-04
TRC	L246415-5mg	Leucokinin I	104600-89-7		5mg	$ 1115.00	2022-06-04
LKT Labs	L1980-1 mg	Leucokinin I	104600-89-7	≥95%	1mg	$74.10	2023-07-11
LKT Labs	L1980-2 mg	Leucokinin I	104600-89-7	≥95%	2mg	$126.00	2023-07-11
LKT Labs	L1980-5 mg	Leucokinin I	104600-89-7	≥95%	5mg	$222.50	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-397505-1mg	Leucokinin I,	104600-89-7		1mg	￥737.00	2023-09-05